Cas no 42916-67-6 (1-PENTANONE, 1-(2-FLUOROPHENYL)-)
42916-67-6 structure
Product Name:1-PENTANONE, 1-(2-FLUOROPHENYL)-
CAS No:42916-67-6
MF:C11H13FO
MW:180.218726873398
CID:3205181
PubChem ID:19746867
Update Time:2024-11-07
1-PENTANONE, 1-(2-FLUOROPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1-PENTANONE, 1-(2-FLUOROPHENYL)-
- DTXSID701305848
- SCHEMBL6757360
- 1-(2-fluorophenyl)pentan-1-one
- 42916-67-6
- CS-0197228
- AKOS012386474
- 1-(2-Fluorophenyl)-1-pentanone
- BS-52424
- N13949
-
- Inchi： 1S/C11H13FO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3
- InChI Key： YFKMUHNAUFPGMP-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(CCCC)=O
Computed Properties
- Exact Mass: 180.095043196g/mol
- Monoisotopic Mass: 180.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
1-PENTANONE, 1-(2-FLUOROPHENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1216133-1g |
1-(2-Fluorophenyl)pentan-1-one |
42916-67-6 | 95% | 1g |
$600 | 2024-06-03 | |
| Aaron | AR01RBH9-100mg |
1-Pentanone, 1-(2-fluorophenyl)- |
42916-67-6 | 95% | 100mg |
$126.00 | 2023-12-14 | |
| Aaron | AR01RBH9-250mg |
1-Pentanone, 1-(2-fluorophenyl)- |
42916-67-6 | 95% | 250mg |
$188.00 | 2023-12-14 | |
| 1PlusChem | 1P01RB8X-100mg |
1-Pentanone, 1-(2-fluorophenyl)- |
42916-67-6 | 95% | 100mg |
$61.00 | 2024-05-02 | |
| 1PlusChem | 1P01RB8X-250mg |
1-Pentanone, 1-(2-fluorophenyl)- |
42916-67-6 | 95% | 250mg |
$92.00 | 2024-05-02 | |
| 1PlusChem | 1P01RB8X-1g |
1-Pentanone, 1-(2-fluorophenyl)- |
42916-67-6 | 95% | 1g |
$228.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267898-250mg |
1-(2-Fluorophenyl)pentan-1-one |
42916-67-6 | 95% | 250mg |
￥846.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267898-1g |
1-(2-Fluorophenyl)pentan-1-one |
42916-67-6 | 95% | 1g |
￥2116.00 | 2024-05-14 |
1-PENTANONE, 1-(2-FLUOROPHENYL)- Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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